![molecular formula C10H12I2O B1311839 2-(Tert-butyl)-4,6-diiodophenol CAS No. 60803-26-1](/img/structure/B1311839.png)
2-(Tert-butyl)-4,6-diiodophenol
Overview
Description
Phenols are aromatic compounds that contain a hydroxyl group directly bonded to a carbon atom in the aromatic ring . The compound you mentioned, “2-(Tert-butyl)-4,6-diiodophenol”, would be a type of phenol that has a tert-butyl group and two iodine atoms attached to the aromatic ring.
Synthesis Analysis
The synthesis of similar compounds often involves electrophilic aromatic substitution reactions . For example, tert-butylphenols can be synthesized by reacting phenol with isobutene in the presence of an acid catalyst .Molecular Structure Analysis
The molecular structure of phenols involves a hydroxyl group (-OH) attached to a carbon atom in an aromatic ring. The presence of the tert-butyl group and iodine atoms would alter the properties of the phenol, potentially affecting its reactivity, polarity, and other physical and chemical properties .Chemical Reactions Analysis
Phenols are known to undergo a variety of chemical reactions, including electrophilic aromatic substitution, oxidation, and reactions with bases . The tert-butyl group and iodine atoms on the phenol ring could influence the rates and outcomes of these reactions.Physical And Chemical Properties Analysis
The physical and chemical properties of a compound depend on its molecular structure. Phenols, for example, are typically solid at room temperature, and they have higher boiling points than similar-sized alcohols due to stronger intermolecular hydrogen bonding .Scientific Research Applications
Electrochemical Reactivity
- Electrochemical Reactivity with Superoxide Anion Radical: Bulky phenols like 2,6-di-tert-butyl-4-methylphenol and related compounds have been evaluated for their reactivity with superoxide anion radicals. This research involves electrochemical methods like cyclic voltammetry and square wave voltammetry. These compounds demonstrate the ability to reduce the anodic current intensity associated with O2 - oxidation into O2, indicating their effectiveness as radical quenchers (Zabik, Anwar, Ziu, & Martic-Milne, 2019).
Antioxidant Activity
- Role of Intramolecular Hydrogen Bonding in Antioxidant Activity: Kinetic and thermodynamic studies on bisphenols like 2,2'-methylenebis(6-tert-butyl-4-methylphenol) have shown significant antioxidant activities. These studies highlight the role of reduced steric crowding around the hydroxyl group and the stabilization of the aryl radical through intramolecular hydrogen bonding (Amorati, Lucarini, Mugnaini, & Pedulli, 2003).
Applications in Electrical Insulation
- Antioxidant Content in Transformer Oil: 2,6-Di-tert-butyl-4-methylphenol (BHT), a compound similar in structure to 2-(Tert-butyl)-4,6-diiodophenol, is widely used as an antioxidant in transformer oil. Research has been conducted using electrochemical techniques to establish a new method for determining BHT in transformer oil (Zhou, Bing, Tao, & Song, 2012).
Environmental and Human Exposure
- Occurrence, Exposure, and Toxicity: Synthetic phenolic antioxidants, like 2,6-di-tert-butyl-4-methylphenol, have been studied for their environmental occurrence, human exposure, and toxicity. These compounds are used in various products and have been detected in different environmental matrices and human tissues. Their toxicity includes potential hepatic toxicity and endocrine-disrupting effects (Liu & Mabury, 2020).
Polymer Stabilization
- Thermal Stabilization of Polymers: Compounds like 2- tert -Butyl-6-(3- tert -butyl-2-hydroxy-5-methylbenzyl)-4-methylphenyl acrylate, which share structural similarities with this compound, have been shown to effectively stabilize polymers against thermaldegradation. This stabilization is particularly effective under oxygen-deficient atmospheres. Research has also indicated that these compounds have resistance to oxidative discoloration (Yachigo, Ida, Sasaki, Inoue, & Tanaka, 1993).
Antiviral Applications
- Synthesis and Antiviral Activity of Derivatives: Aminophenol derivatives, such as 4,6-Di-(tert-butyl)-2-aminophenol, have shown promising results in treating viral pathologies. Some synthesized compounds in this category exhibited significant anti-HSV activity. This highlights the potential of antioxidants in the treatment of viral infections (Shadyro, Sorokin, Ksendzova, Nikolaeva, Pavlova, Savinova, & Boreko, 2002).
Selective Electrochemical Oxidation
- Selective Electrochemical vs Chemical Oxidation: The electrochemical oxidation of tert-butylated phenols, including compounds structurally related to this compound, has been studied. This research is vital for understanding the chemical and electrochemical processes involved in the oxidation of these compounds (Zabik, Virca, McCormick, & Martic-Milne, 2016).
Intramolecular Interactions
- Intramolecular Interactions in Antiviral Derivatives: Studies on 4,6-di-tert-butyl-2-aminophenol derivatives have used FTIR spectroscopy to examine intramolecular interactions. These studies provide insights into how these interactions affect antiviral activity and the course of radiation-induced reactions (Belkov, Ksendzova, Polozov, Skornyakov, Sorokin, Tolstorozhev, & Shadyro, 2009).
Mechanism of Action
Target of Action
Related compounds such as t-butylhydroquinone have been found to interact with targets like hemagglutinin . Hemagglutinin is a type of viral protein that plays a crucial role in the entry of the virus into host cells .
Mode of Action
Related compounds like tert-butylhydroquinone (tbhq) and its oxidation product, tert-butylbenzoquinone (tbbq), have been found to exhibit antibacterial activity . They cause loss of bacterial membrane integrity without haemolytic activity . This suggests that 2-(Tert-butyl)-4,6-diiodophenol might interact with its targets in a similar manner, leading to changes in the target’s function or structure.
Biochemical Pathways
Related compounds like t-butylhydroquinone have been found to interact with hemagglutinin , which is involved in the viral entry pathway. This suggests that this compound might affect similar pathways, leading to downstream effects such as inhibition of viral entry into host cells.
Pharmacokinetics
Related compounds like tert-butyl alcohol are known to be rapidly absorbed if inhaled or ingested . They are poorly absorbed through the skin but can produce a sedative or anesthetic effect at high doses . These properties could impact the bioavailability of this compound.
Result of Action
Related compounds like tert-butylhydroquinone (tbhq) and its oxidation product, tert-butylbenzoquinone (tbbq), have been found to exhibit antibacterial activity . They cause loss of bacterial membrane integrity , suggesting that this compound might have similar effects on its targets.
Action Environment
Environmental factors can influence the action, efficacy, and stability of this compound. For instance, the U.S. Environmental Protection Agency (EPA) has taken action to reduce exposures to certain chemicals that are persistent, bioaccumulative and toxic (PBT) . These chemicals, including related compounds, remain in the environment for long periods of time and can build up or accumulate in the body . Therefore, environmental factors such as the presence of other chemicals, temperature, and pH could influence the action and stability of this compound.
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-tert-butyl-4,6-diiodophenol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12I2O/c1-10(2,3)7-4-6(11)5-8(12)9(7)13/h4-5,13H,1-3H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QPWFFORDEDWHPL-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=C(C(=CC(=C1)I)I)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12I2O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50437923 | |
Record name | 2-tert-Butyl-4,6-diiodophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50437923 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
402.01 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
60803-26-1 | |
Record name | 2-tert-Butyl-4,6-diiodophenol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50437923 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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